Cas no 878431-51-7 (7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 878431-51-7
• MF: C₁₈H₂₁ClN₆O₂
• MW: 388.851341962814
• CID: 5362878
• Update Time: 2025-05-30

7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-[(3-chlorophenyl)methyl]-3-methyl-8-(4-methylpiperazin-1-yl)purine-2,6-dione
• 7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C18H21ClN6O2/c1-22-6-8-24(9-7-22)17-20-15-14(16(26)21-18(27)23(15)2)25(17)11-12-4-3-5-13(19)10-12/h3-5,10H,6-9,11H2,1-2H3,(H,21,26,27)
• InChI Key： UBZMPTQAQRMENQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 878431-51-7): A Comprehensive Overview

The compound 7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 878431-51-7) is a specialized purine derivative with significant potential in pharmaceutical research. This molecule features a unique structural framework combining a chlorophenyl group, a methylpiperazine moiety, and a tetrahydro-purine-dione core, making it an intriguing subject for medicinal chemistry studies.

Recent scientific literature highlights growing interest in purine-based compounds due to their diverse biological activities. The presence of both 3-chlorophenyl and 4-methylpiperazine substituents in this particular derivative suggests potential interactions with various biological targets, particularly in neurological and metabolic pathways. Researchers are actively investigating similar structures for their possible therapeutic applications.

The molecular structure of 7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione offers several points of interest for drug discovery. The chlorophenyl group may contribute to enhanced lipophilicity and membrane permeability, while the methylpiperazine moiety could influence receptor binding affinity and pharmacokinetic properties. These characteristics align with current trends in rational drug design, where researchers seek to optimize both target engagement and drug-like properties.

In synthetic chemistry, the preparation of 7-(3-chlorophenyl)methyl purine derivatives represents an important area of investigation. Modern synthetic approaches often employ catalytic methods and green chemistry principles to construct such complex heterocyclic systems efficiently. The compound's CAS No. 878431-51-7 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations related to this structural class.

Current research trends indicate particular interest in modified purine scaffolds for their potential in addressing various health challenges. While specific applications of 7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione remain under investigation, structurally related compounds have shown promise in several therapeutic areas. The scientific community continues to explore the structure-activity relationships of such molecules to identify optimal pharmacological profiles.

From a physicochemical perspective, the compound's tetrahydro-purine-dione core contributes to its hydrogen bonding capacity and potential solubility characteristics. These properties are crucial considerations in modern drug development, where researchers balance molecular complexity with desirable drug-like features. The inclusion of both chloro and methylpiperazine substituents creates opportunities for structure optimization through medicinal chemistry approaches.

The pharmaceutical industry's growing focus on heterocyclic compounds has brought increased attention to molecules like 7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Researchers are particularly interested in how such structures might interact with biological targets involved in various physiological processes. The compound's unique architecture makes it a valuable subject for computational chemistry studies and molecular modeling exercises.

Analytical characterization of purine derivatives containing chlorophenyl and methylpiperazine groups typically involves advanced spectroscopic techniques. Modern analytical laboratories employ NMR, mass spectrometry, and chromatographic methods to verify the structure and purity of such compounds. These analytical approaches are essential for quality control in research settings and potential development processes.

In the context of intellectual property, compounds like 7-(3-chlorophenyl)methyl-3-methyl-8-(4-methylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 878431-51-7) often appear in patent literature covering novel therapeutic agents. The specific substitution pattern of this molecule makes it potentially valuable for proprietary pharmaceutical research programs. Companies and academic institutions frequently investigate such structures for their possible inclusion in drug discovery pipelines.

As research into purine-based therapeutics continues to advance, molecules with chlorophenyl-methylpiperazine substitution patterns remain an active area of investigation. The scientific community maintains interest in how structural variations affect biological activity and drug-like properties. Future studies may reveal additional applications or optimized derivatives of this interesting chemical entity.